Cas no 316363-65-2 (N-(R)-1-Phenylethyl-methanesulfonamide)

N-(R)-1-Phenylethyl-methanesulfonamide is a chiral sulfonamide derivative characterized by its stereospecific (R)-1-phenylethyl group. This compound is valuable in asymmetric synthesis and pharmaceutical research due to its role as a chiral auxiliary or intermediate in enantioselective reactions. Its methanesulfonamide moiety enhances reactivity and stability, making it suitable for nucleophilic substitution or coupling reactions. The (R)-configuration ensures high enantiomeric purity, critical for applications requiring precise stereochemical control. This product is commonly utilized in the development of bioactive molecules, catalysts, and resolution agents. Its well-defined structure and reliable performance make it a preferred choice for researchers working on stereochemically complex synthetic pathways.

N-(R)-1-Phenylethyl-methanesulfonamide structure

316363-65-2 structure

Product Name:N-(R)-1-Phenylethyl-methanesulfonamide

CAS No:316363-65-2

MF:C₉H₁₃NO₂S

MW:199.27002120018

CID:2086475

Update Time:2025-10-20

N-(R)-1-Phenylethyl-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[(R)-1-Phenylethyl]-methanesulfonamide
- Lurasidone Impurity 2
- N-[(1R)-1-phenylethyl]methanesulfonamide
- JHICC02001
- JHICC02065
- STL222338
- N-[(R)-alpha-Methylbenzyl]methanesulfonamide
- N-(R)-1-Phenylethyl-methanesulfonamide
- Inchi： 1S/C9H13NO2S/c1-8(10-13(2,11)12)9-6-4-3-5-7-9/h3-8,10H,1-2H3/t8-/m1/s1
- InChI Key： SHEXGLJFVVRUCZ-MRVPVSSYSA-N
- SMILES： S(C)(N[C@H](C)C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 199.067
Monoisotopic Mass: 199.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6

N-(R)-1-Phenylethyl-methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P321355-100mg	N-[(R)-1-Phenylethyl]-methanesulfonamide	316363-65-2	100mg	$201.00	2023-05-17
TRC	P321355-1g	N-[(R)-1-Phenylethyl]-methanesulfonamide	316363-65-2	1g	$ 1300.00	2022-06-03
TRC	P321355-1000mg	N-[(R)-1-Phenylethyl]-methanesulfonamide	316363-65-2	1g	$1568.00	2023-05-17
TRC	P321355-500mg	N-[(R)-1-Phenylethyl]-methanesulfonamide	316363-65-2	500mg	$ 800.00	2023-09-06

N-(R)-1-Phenylethyl-methanesulfonamide Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on N-(R)-1-Phenylethyl-methanesulfonamide

Comprehensive Overview of N-(R)-1-Phenylethyl-methanesulfonamide (CAS No. 316363-65-2): Properties, Applications, and Industry Insights

N-(R)-1-Phenylethyl-methanesulfonamide (CAS No. 316363-65-2) is a chiral sulfonamide derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its enantiomerically pure (R)-configuration, serves as a versatile intermediate in asymmetric synthesis and drug development. Its molecular structure combines a phenyl group and a methanesulfonamide moiety, enabling unique reactivity patterns that align with modern green chemistry principles and atom economy trends.

Recent advancements in chiral auxiliaries and organocatalysis have amplified interest in N-(R)-1-Phenylethyl-methanesulfonamide. Researchers highlight its role in constructing stereogenic centers for bioactive molecules, particularly in CNS-targeting therapeutics and enzyme inhibitors. The compound's high optical purity (>99% ee) makes it invaluable for studies on structure-activity relationships (SAR), a frequently searched topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From a synthetic perspective, 316363-65-2 demonstrates exceptional stability under microwave-assisted reactions—a technique trending in high-throughput synthesis workflows. Analytical data (HPLC, NMR) confirm its compatibility with continuous flow chemistry systems, addressing industry demands for process intensification. These attributes position it as a candidate for API manufacturing, where chiral resolution efficiency remains a critical benchmark.

Environmental and regulatory considerations further enhance the compound's appeal. Unlike traditional sulfonylation agents, N-(R)-1-Phenylethyl-methanesulfonamide generates minimal byproducts, aligning with EHS (Environmental, Health, Safety) standards—a top priority in sustainable pharmaceutical production searches. Its low ecotoxicity profile also supports applications in agrochemical research, particularly for chiral pesticide development.

Market analytics reveal growing procurement of CAS 316363-65-2 by CDMOs (Contract Development and Manufacturing Organizations), driven by demand for custom chiral building blocks. Patent landscapes show its incorporation in protease inhibitor scaffolds and kinase-targeted compounds, reflecting its intersection with precision medicine trends. Storage recommendations (2-8°C under inert atmosphere) ensure long-term stability, a key concern in laboratory chemical management discussions.

In academic circles, this sulfonamide features prominently in asymmetric C–N bond formation methodologies—a hot topic in catalysis webinars and grant proposals. Computational studies leveraging DFT calculations model its conformational behavior, providing insights for molecular docking simulations frequently queried in cheminformatics databases.

The compound's scalable synthesis route (typically from (R)-1-phenylethylamine and methanesulfonyl chloride) has been optimized for kilogram-scale production, addressing FAQs about tech transfer protocols. Quality control via chiral stationary phase chromatography meets stringent ICH guidelines, making it suitable for GMP applications—a critical factor in regulatory submission searches.